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Compound of Interest

Compound Name: Butorphanol N-Oxide

Cat. No.: B15295914

Essential Safety and Handling of Butorphanol N-
Oxide

For researchers, scientists, and drug development professionals, the safe handling and
disposal of Butorphanol N-Oxide, a synthetic opioid analog, are paramount to ensure
personal safety and environmental protection. This guide provides essential, immediate safety
and logistical information, including operational and disposal plans.

Butorphanol N-Oxide is classified as harmful if swallowed and is suspected of damaging
fertility or the unborn child[1]. The primary exposure risks are through inhalation of aerosolized
powders and dermal contact[2]. Therefore, stringent adherence to safety protocols is
mandatory.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to mitigate the risks associated with handling
Butorphanol N-Oxide. The following table summarizes the recommended PPE based on the
potential exposure risk levels.
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Risk Level

Recommended Personal Protective
Equipment

Low Risk

(e.g., handling sealed containers, visual

inspection)

- Gloves: Single pair of nitrile gloves.

- Eye Protection: Safety glasses with side

shields.

- Lab Coat: Standard laboratory coat.

Moderate Risk

(e.g., weighing, preparing solutions, non-aerosol

generating procedures)

- Gloves: Double pair of nitrile gloves.

- Eye Protection: Chemical splash goggles.

- Respiratory Protection: A fit-tested N95 or

higher respirator is recommended[3][4].

- Protective Clothing: Disposable gown or

coveralls with long sleeves|[3].

High Risk

(e.g., procedures with a high likelihood of

aerosolization, cleaning spills)

- Gloves: Double pair of nitrile gloves.

- Eye Protection: Full-face shield over chemical

splash goggles.

- Respiratory Protection: A powered air-purifying
respirator (PAPR) with P100 filters is

recommended[4].

- Protective Clothing: Disposable, liquid-
resistant coveralls.

Operational Plan for Handling Butorphanol N-Oxide
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A systematic approach to handling Butorphanol N-Oxide from receipt to disposal is crucial for
maintaining a safe laboratory environment.

1. Receiving and Storage:

» Upon receipt, visually inspect the container for any signs of damage or leakage in a
designated containment area.

e The substance should be stored in a securely locked, well-ventilated, and clearly labeled
cabinet away from incompatible materials[1][5][6].

2. Preparation and Handling:

 All handling of Butorphanol N-Oxide powder must be conducted within a certified chemical
fume hood or a powder containment hood to minimize inhalation exposure[5].

o Before handling, ensure all necessary PPE is donned correctly.

o Use dedicated equipment (spatulas, weighing paper, etc.) for handling the compound.

» Wet-wiping surfaces with an appropriate solvent after handling can help to decontaminate
the work area and prevent the aerosolization of residual powder[2].

3. In Case of Exposure:

o Skin Contact: Immediately wash the affected area with copious amounts of soap and water.
Avoid using alcohol-based sanitizers as they may enhance absorption[2][3]. Remove
contaminated clothing.

» Eye Contact: Flush eyes with a gentle stream of water for at least 15 minutes, holding the
eyelids open.

« Inhalation: Move the individual to fresh air immediately.

 Ingestion: Do not induce vomiting.

 In all cases of exposure, seek immediate medical attention and have the Safety Data Sheet
(SDS) available[5][6].
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Disposal Plan

Proper disposal of Butorphanol N-Oxide and associated waste is critical to prevent
environmental contamination and potential diversion.

¢ Unused Product: Unused or expired Butorphanol N-Oxide should be disposed of as
hazardous waste through a licensed chemical waste management company.

o Contaminated Materials: All disposable items that have come into contact with Butorphanol
N-Oxide, including gloves, weighing paper, and pipette tips, must be collected in a
designated, sealed hazardous waste container.

» Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate should be collected as hazardous waste. The rinsed container can then be disposed
of according to institutional guidelines.

« If a licensed waste disposal service is unavailable, consult with local environmental
protection agencies for guidance on compliant disposal methods. For small quantities, in-
house chemical neutralization may be an option, but this should only be performed by
trained personnel following a validated protocol.

Experimental Workflow for Handling Butorphanol N-
Oxide
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Workflow for Handling Butorphanol N-Oxide
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Caption: Logical workflow for the safe handling and disposal of Butorphanol N-Oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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